diethyl [(2-naphthylamino)(phenyl)methyl]malonate

• IUPAC Name: diethyl 2-[(naphthalen-2-ylamino)-phenylmethyl]propanedioate
• InChI: InChI=1S/C24H25NO4/c1-3-28-23(26)21(24(27)29-4-2)22(18-11-6-5-7-12-18)25-20-15-14-17-10-8-9-13-19(17)16-20/h5-16,21-22,25H,3-4H2,1-2H3
• InChI Key: VRXGCOSVMAPACL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C(C1=CC=CC=C1)NC2=CC3=CC=CC=C3C=C2)C(=O)OCC
• Molecular Formula: C24H25NO4
• Molecular Weight: 391.5 g/mol

Description

Diethyl [(2-naphthylamino)(phenyl)methyl]malonate, commonly known as DNP, is a chemical compound that has been widely studied for its potential applications in scientific research. DNP belongs to the class of compounds known as uncoupling agents, which are capable of disrupting the normal functioning of the mitochondria in cells. In

Scientific Research Applications

DNP has been studied extensively for its potential applications in scientific research. One of the most promising areas of research involves the use of DNP as a tool for studying mitochondrial function. By disrupting the normal functioning of the mitochondria, DNP can provide valuable insights into the mechanisms underlying cellular metabolism and energy production.

Mechanism of Action

The mechanism of action of DNP involves the disruption of the proton gradient across the inner mitochondrial membrane. This disruption leads to a decrease in the efficiency of ATP synthesis, which in turn leads to an increase in metabolic rate. The increase in metabolic rate is thought to be responsible for the weight loss effects of DNP.
Biochemical and Physiological Effects
DNP has been shown to have a number of biochemical and physiological effects. These effects include increased metabolic rate, increased oxygen consumption, and increased heat production. DNP has also been shown to decrease insulin sensitivity and increase the risk of hyperglycemia.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DNP in lab experiments is its ability to disrupt mitochondrial function in a controlled manner. This allows researchers to study the effects of mitochondrial dysfunction on cellular metabolism and energy production. However, the use of DNP in lab experiments is not without its limitations. DNP is a highly toxic compound that can cause serious health problems if not handled properly. In addition, the effects of DNP on cellular metabolism can be difficult to interpret, as they are highly dependent on the experimental conditions.

Future Directions

There are a number of potential future directions for DNP research. One area of research involves the development of safer and more effective uncoupling agents that can be used to study mitochondrial function. Another area of research involves the use of DNP as a potential treatment for metabolic disorders such as obesity and type 2 diabetes. Finally, there is a need for further research into the long-term effects of DNP on human health.

Synthesis Methods

The synthesis of DNP involves the condensation of diethyl malonate with 2-naphthylamine and benzyl chloride. The resulting compound is then subjected to a series of chemical reactions to produce the final product. The synthesis of DNP is a complex process that requires specialized knowledge and equipment.